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Compound of Interest

Compound Name: Uvidin C

CAS No.: 74635-85-1

Cat. No.: B12774749

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Uvidin C is a drimane sesquiterpene isolated from the fungus Lactarius uvidus.[1] Its molecular

formula is C₁₅H₂₆O₃.[1][2][3] As a novel natural product, its biological activities, including its

potential cytotoxic effects, remain largely uncharacterized in publicly available literature. These

application notes provide a comprehensive guide for researchers to initiate the cytotoxic

profiling of Uvidin C using established cell-based assays. The following protocols are designed

to be adaptable for screening on various cancer cell lines and for elucidating the potential

mechanisms of action.

Data Presentation: Quantifying Uvidin C
Cytotoxicity
Effective cytotoxic profiling requires the systematic collection and clear presentation of

quantitative data. The following tables are templates for summarizing the experimental results

from the assays described in this document.
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Table 1: Cell Viability (MTT Assay) - IC₅₀ Values

This table should be used to present the half-maximal inhibitory concentration (IC₅₀) of Uvidin
C on various cell lines after 24, 48, and 72 hours of treatment. The IC₅₀ value represents the

concentration of a drug that is required for 50% inhibition of cell viability in vitro.

Cell Line IC₅₀ (µM) after 24h IC₅₀ (µM) after 48h IC₅₀ (µM) after 72h

Example Cancer Cell

Line 1 (e.g., A549 -

Lung Carcinoma)

[Insert Value] [Insert Value] [Insert Value]

Example Cancer Cell

Line 2 (e.g., MCF-7 -

Breast

Adenocarcinoma)

[Insert Value] [Insert Value] [Insert Value]

Example Cancer Cell

Line 3 (e.g., HeLa -

Cervical Carcinoma)

[Insert Value] [Insert Value] [Insert Value]

Non-Cancerous

Control Cell Line (e.g.,

MRC-5 - Normal Lung

Fibroblast)

[Insert Value] [Insert Value] [Insert Value]

Table 2: Membrane Integrity (LDH Release Assay)

This table is for summarizing the percentage of cytotoxicity as determined by the release of

lactate dehydrogenase (LDH) into the culture medium, which indicates compromised cell

membrane integrity.[4]
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Treatment Concentration (µM)
% Cytotoxicity (LDH Release) on
[Example Cell Line] after 24h

Vehicle Control (e.g., 0.1% DMSO) [Insert Value]

Uvidin C - Concentration 1 [Insert Value]

Uvidin C - Concentration 2 [Insert Value]

Uvidin C - Concentration 3 [Insert Value]

Positive Control (Lysis Buffer) 100%

Table 3: Apoptosis Induction (Annexin V-FITC / PI Staining)

This table should be used to present the percentage of cells undergoing different stages of cell

death (early apoptosis, late apoptosis/necrosis) after treatment with Uvidin C, as determined

by flow cytometry.

Treatment (24h)
% Viable Cells
(Annexin V- / PI-)

% Early Apoptotic
Cells (Annexin V+ /
PI-)

% Late
Apoptotic/Necrotic
Cells (Annexin V+ /
PI+)

Vehicle Control [Insert Value] [Insert Value] [Insert Value]

Uvidin C (at IC₅₀

concentration)
[Insert Value] [Insert Value] [Insert Value]

Positive Control (e.g.,

Staurosporine)
[Insert Value] [Insert Value] [Insert Value]

Experimental Protocols
Cell Viability Assessment: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell metabolic activity.[5] NAD(P)H-dependent cellular oxidoreductase

enzymes in viable cells reduce the yellow MTT to a purple formazan product, which can be

quantified by spectrophotometry.
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Materials:

Uvidin C stock solution (dissolved in DMSO)

Selected cancer and non-cancerous cell lines

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well plates

MTT solution (5 mg/mL in PBS)

DMSO (for formazan solubilization)

Microplate reader

Protocol:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

Compound Treatment: Prepare serial dilutions of Uvidin C in complete medium. Remove the

old medium from the wells and add 100 µL of the Uvidin C dilutions. Include a vehicle

control (medium with the same concentration of DMSO used for the highest Uvidin C dose)

and a no-cell control (medium only).

Incubation: Incubate the plate for the desired time points (e.g., 24, 48, and 72 hours).

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot

a dose-response curve to determine the IC₅₀ value.
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Cytotoxicity Assessment: LDH Release Assay
The Lactate Dehydrogenase (LDH) assay quantifies cytotoxicity by measuring the activity of

LDH released from the cytosol of damaged cells into the culture medium.[4]

Materials:

LDH assay kit

Treated cell culture supernatants

96-well plate

Microplate reader

Protocol:

Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. In addition to

the vehicle control, include a positive control for maximum LDH release (treat cells with the

lysis buffer provided in the kit 45 minutes before the endpoint).

Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 4

minutes.

Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well

plate. Add 50 µL of the LDH assay reaction mixture to each well.

Incubation: Incubate for 30 minutes at room temperature, protected from light.

Stop Reaction: Add 50 µL of the stop solution to each well.

Absorbance Measurement: Measure the absorbance at 490 nm.

Data Analysis: Calculate the percentage of cytotoxicity using the formula provided in the

assay kit manual, referencing the low and high controls.

Apoptosis Detection: Annexin V-FITC and Propidium
Iodide (PI) Staining
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This flow cytometry-based assay differentiates between viable, early apoptotic, and late

apoptotic/necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer

cell membrane and can be detected by FITC-labeled Annexin V. Propidium Iodide (PI) is a

fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic and

necrotic cells).

Materials:

Annexin V-FITC/PI apoptosis detection kit

6-well plates

Flow cytometer

Protocol:

Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Uvidin C (e.g., at its

IC₅₀ concentration) and controls for 24 hours.

Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

Cell Washing: Wash the cells twice with cold PBS.

Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-

FITC and 5 µL of PI.

Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the

dark.

Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow

cytometry.

Visualizations: Workflows and Hypothetical
Signaling Pathway
Experimental Workflow Diagrams
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MTT Assay Workflow LDH Assay Workflow Apoptosis Assay Workflow
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Caption: Experimental workflows for key cytotoxicity assays.
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Hypothetical Signaling Pathway for Uvidin C-Induced
Apoptosis
Many natural products induce cytotoxicity by triggering the intrinsic (mitochondrial) pathway of

apoptosis.[6] The following diagram illustrates this hypothetical mechanism for Uvidin C, which

can serve as a basis for further investigation (e.g., through Western blotting for key apoptosis-

related proteins).
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Caption: Hypothetical intrinsic apoptosis pathway induced by Uvidin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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